Cas no 15991-14-7 (2-(7-hydroxy-2-oxo-2H-chromen-4-yl)acetohydrazide)

• Product Name: 2-(7-hydroxy-2-oxo-2H-chromen-4-yl)acetohydrazide
• CAS No: 15991-14-7
• MF: C₁₁H₁₀N₂O₄
• MW: 234.208102703094
• CID: 3283159
• PubChem ID: 5417103
• Update Time: 2025-10-29

2-(7-hydroxy-2-oxo-2H-chromen-4-yl)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2H-1-BENZOPYRAN-4-ACETIC ACID, 7-HYDROXY-2-OXO-, HYDRAZIDE
• 2-(7-hydroxy-2-oxo-2H-chromen-4-yl)acetohydrazide
• F3139-0927
• 15991-14-7
• 2-(7-hydroxy-2-oxochromen-4-yl)acetohydrazide
• STK888752
• DTXSID301193839
• AKOS002183369
• VU0510139-1
• 7-hydroxycoumarin-4-acethydrazide

• Inchi： 1S/C11H10N2O4/c12-13-10(15)3-6-4-11(16)17-9-5-7(14)1-2-8(6)9/h1-2,4-5,14H,3,12H2,(H,13,15)
• InChI Key： KWLDTBYBGCSLDU-UHFFFAOYSA-N
• SMILES： O1C(C=C(CC(NN)=O)C2C=CC(=CC1=2)O)=O

Computed Properties

• Exact Mass: 234.06405680Da
• Monoisotopic Mass: 234.06405680Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 102Ų

Additional information on 2-(7-hydroxy-2-oxo-2H-chromen-4-yl)acetohydrazide

Introduction to 2-(7-hydroxy-2-oxo-2H-chromen-4-yl)acetohydrazide (CAS No. 15991-14-7) and Its Applications in Modern Chemical Biology

2-(7-hydroxy-2-oxo-2H-chromen-4-yl)acetohydrazide, identified by the Chemical Abstracts Service Number (CAS No.) 15991-14-7, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology due to its versatile pharmacological properties. This heterocyclic derivative, featuring a chromenone core conjugated with an acetohydrazide moiety, exhibits a unique combination of reactivity and biological activity that makes it a valuable scaffold for drug discovery and molecular investigation.

The chromenone moiety, characterized by its 2H-chromen structure, is well-documented for its role in various biological processes, including antioxidant, anti-inflammatory, and antimicrobial activities. The presence of a 7-hydroxy group further enhances its pharmacological potential by facilitating hydrogen bonding interactions and enabling metabolic modifications. The acetohydrazide functional group, on the other hand, introduces reactivity that is conducive to further derivatization, making this compound a promising intermediate in synthetic chemistry and medicinal chemistry.

In recent years, the exploration of natural product-inspired scaffolds has led to the discovery of numerous bioactive compounds. The structural motif of 2-(7-hydroxy-2-oxo-2H-chromen-4-yl)acetohydrazide aligns well with this trend, as chromenones derived from flavonoids have been extensively studied for their therapeutic effects. For instance, derivatives of flavone and chromone have shown promise in preclinical studies as potential inhibitors of kinases and other enzymes implicated in cancer progression.

One of the most compelling aspects of 2-(7-hydroxy-2-oxo-2H-chromen-4-yl)acetohydrazide is its ability to interact with biological targets through multiple mechanisms. The hydroxyl group at the 7-position can engage in redox-sensitive interactions, while the acetohydrazide moiety can form Schiff bases with amino groups in proteins or peptides. This dual functionality has been exploited in the development of probes for studying protein-protein interactions and enzyme inhibition.

Recent advancements in computational chemistry have enabled the rational design of molecules like 2-(7-hydroxy-2-oxo-2H-chromen-4-yl)acetohydrazide by predicting their binding affinities and pharmacokinetic profiles. Molecular docking studies have suggested that this compound may exhibit inhibitory activity against several therapeutic targets, including cyclin-dependent kinases (CDKs) and tyrosine kinases. These findings are particularly relevant given the increasing resistance observed in tumors treated with conventional chemotherapeutic agents.

The synthesis of 2-(7-hydroxy-2-oxo-2H-chromen-4-yl)acetohydrazide involves multi-step organic transformations that highlight its synthetic accessibility. The chromenone core can be synthesized via condensation reactions between coumarin derivatives and hydrazine hydrate, followed by functionalization at the 7-position to introduce the hydroxyl group. The subsequent introduction of the acetohydrazide group typically involves reaction with acetic hydrazide under controlled conditions.

In terms of biological activity, preliminary in vitro assays have demonstrated that 2-(7-hydroxy-2-oxo-2H-chromen-4-yl)acetohydrazide exhibits moderate cytotoxicity against certain cancer cell lines. This effect appears to be mediated by its ability to disrupt microtubule formation and induce apoptosis. Additionally, the compound has shown antioxidant properties in cellular models, which could be attributed to its ability to scavenge reactive oxygen species (ROS).

The potential therapeutic applications of 2-(7-hydroxy-2-oxo-2H-chromen-4-yl)acetohydrazide extend beyond oncology. Its anti-inflammatory properties have been explored in models of acute and chronic inflammation, where it has been shown to reduce pro-inflammatory cytokine production. This makes it a candidate for developing novel treatments for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

From a chemical biology perspective, 2-(7-hydroxy-2 oxo - - H chrom en - 4 yl ) ac et oh yd raz ide serves as an excellent tool for studying enzyme mechanisms and pathway regulation. Its ability to covalently modify biological targets allows researchers to investigate protein function with high precision. For example, it has been used as a probe to study the activity of polyphenol oxidases (PPOs), which are enzymes involved in plant defense responses.

The development of novel analytical techniques has further enhanced our ability to study compounds like 15991 14 7 . High-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to characterize its structure and purity. These techniques also enable researchers to monitor its degradation pathways and metabolic fate in vivo.

The future directions for research on 15991 14 7 include exploring its potential as a prodrug or bioavailability enhancer. By leveraging its structural features, it may be possible to design derivatives that improve solubility or tissue penetration. Additionally, combination therapy approaches involving 15991 14 7 alongside existing drugs could provide synergistic effects that enhance therapeutic outcomes.

In conclusion,(aceto hydraz ide) derivative stands out as a multifaceted compound with significant promise in chemical biology and drug discovery . Its unique structural features , coupled with its demonstrated biological activities , make it an attractive candidate for further investigation . As research continues , we can expect new insights into its mechanisms of action and expanded applications across multiple therapeutic areas .